Cas no 90871-42-4 (4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 90871-42-4
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• MDL: MFCD08691557
• CID: 875444
• PubChem ID: 28063847
• Update Time: 2025-04-19

4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 4-propan-2-yl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• 4-ISOPROPYL-5-PYRIDIN-3-YL-4H-1,2,4-TRIAZOLE-3-THIOL
• EN300-782356
• AKOS009325228
• AT31258
• BS-38597
• 90871-42-4
• CS-0274475
• MFCD08691557
• 4-Isopropyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol
• DTXSID90650856
• 4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CHEMBRDG-BB 4012403
• 4-(Propan-2-yl)-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08691557
• Inchi： 1S/C10H12N4S/c1-7(2)14-9(12-13-10(14)15)8-4-3-5-11-6-8/h3-7H,1-2H3,(H,13,15)
• InChI Key： LHGOGSSATFKPDL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C(C)C

Computed Properties

• Exact Mass: 220.07800
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 82.40000
• LogP: 2.20970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles